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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for o-
tolyl isocyanate, a crucial reagent and intermediate in organic synthesis and drug discovery.
The following sections present detailed Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) data, alongside generalized experimental protocols for these
analytical techniques. This document is intended to serve as a valuable resource for scientists
and researchers, facilitating compound verification, reaction monitoring, and quality control.

Spectroscopic Data Summary

The empirical formula for o-tolyl isocyanate is CsH7NO, with a molecular weight of 133.15
g/mol . The spectroscopic data presented below provides unambiguous confirmation of its
chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule.

H NMR (Proton NMR) Data
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
) Aromatic Protons
7.20-7.05 Multiplet 4H
(CeHa4)
2.35 Singlet 3H Methyl Protons (-CHs)

13C NMR (Carbon-13 NMR) Data

Chemical Shift (8) ppm

Assignment

136.2 Aromatic Carbon (C-CHs)
130.8 Aromatic Carbon

129.5 Isocyanate Carbon (-NCO)
127.0 Aromatic Carbon

125.8 Aromatic Carbon (C-NCO)
125.2 Aromatic Carbon

18.1 Methyl Carbon (-CH3)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of o-tolyl isocyanate is characterized by a strong, sharp absorption band for the

isocyanate group.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b037814?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm~?) Intensity Assignment

2270 Strong, Sharp N=C=0 Asymmetric Stretch
1500 - 1450 Medium Aromatic C=C Stretch

1380 Medium C-H Bend (CH3)

C-H Bend (ortho-disubstituted

750 Strong )
aromatic)

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, confirming the molecular weight and offering insights into its structure.

Mass-to-Charge Ratio

(mi2) Relative Intensity (%) Assignment
m/z
133 100 [M]* (Molecular lon)
105 80 [M - COJ*
91 60 [C7H7]* (Tropylium ion)
77 40 CeHs]™*

[CeHs]

Experimental Protocols

The following are generalized protocols for acquiring spectroscopic data for small organic
molecules like o-tolyl isocyanate. Instrument-specific parameters should be optimized for best

results.

NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of o-tolyl isocyanate in approximately 0.6 mL of a
deuterated solvent (e.g., CDClz, DMSO-de) in a clean, dry NMR tube.

¢ Instrumentation: Acquire the spectra on a standard NMR spectrometer (e.g., 300 or 500
MHz).
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'H NMR Acquisition: Obtain a one-dimensional proton spectrum using a standard pulse
sequence. Key parameters include a sufficient number of scans to achieve a good signal-to-
noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm),
and a relaxation delay of 1-5 seconds.

13C NMR Acquisition: Obtain a one-dimensional carbon spectrum with proton decoupling. A
larger number of scans is typically required compared to *H NMR due to the low natural
abundance of 3C. The spectral width should encompass the expected range for organic
molecules (typically 0-220 ppm).

Infrared (IR) Spectroscopy

Sample Preparation: For a liquid sample like o-tolyl isocyanate, a thin film can be prepared
by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm~1). A
background spectrum of the clean salt plates should be acquired and subtracted from the
sample spectrum.

Mass Spectrometry

Sample Introduction: Introduce a dilute solution of o-tolyl isocyanate in a volatile organic
solvent (e.g., methanol or acetonitrile) into the mass spectrometer via a suitable ionization
source.

lonization: Electron lonization (EIl) is a common method for small, volatile molecules and
typically provides detailed fragmentation patterns.

Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass
analyzer (e.g., quadrupole or time-of-flight).

Detection: The detector records the abundance of each ion, generating the mass spectrum.

Visualized Workflow: Spectroscopic Analysis of an
Organic Compound
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The following diagram illustrates the logical workflow for the spectroscopic characterization of
an organic compound such as o-tolyl isocyanate.

Workflow for Spectroscopic Analysis of o-Tolyl Isocyanate
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[https://www.benchchem.com/product/b037814+#spectroscopic-data-for-o-tolyl-isocyanate-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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